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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B1210190

An In-depth Technical Guide to the Natural Sources and Extraction of (-)-Dihydrocarveol

Introduction

(-)-Dihydrocarveol is a naturally occurring monoterpenoid, a class of organic compounds
derived from isoprene. As a specific stereoisomer, it possesses distinct chemical and biological
properties that make it a molecule of interest for researchers, scientists, and drug development
professionals. Its pleasant minty and slightly spicy aroma has led to its use in the flavor and
fragrance industry.[1][2] Beyond its sensory characteristics, (-)-Dihydrocarveol has
demonstrated potential biological activities, including anti-inflammatory and acaricidal
properties, which are subjects of ongoing research.[3]

This technical guide provides a comprehensive overview of the natural sources of (-)-
Dihydrocarveol and the methodologies for its extraction and purification. It is intended to serve
as a valuable resource for professionals in the fields of natural product chemistry,
pharmacology, and drug discovery.

Natural Sources of (-)-Dihydrocarveol

(-)-Dihydrocarveol is found as a constituent of the essential oils of a variety of plants. The
concentration of this compound can vary significantly depending on the plant species,
geographical location, and harvesting time.

Primary Botanical Sources
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The most well-documented sources of (-)-Dihydrocarveol are species within the Lamiaceae
(mint) and Apiaceae (carrot or parsley) families.

e Mint Species (Mentha spp.): Various mint species are prominent sources of dihydrocarveol
isomers. Notably, it is found in the essential oils of peppermint (Mentha x piperita) and
spearmint (Mentha spicata).[1][3] Other mint species reported to contain dihydrocarveol
include Mentha longifolia and Mentha verticillata.[4]

o Caraway (Carum carvi): Caraway oil is another significant natural source of dihydrocarveol.

[1][2]

o Artemisia juncea: This species of sagebrush has also been identified as a source.[4]

Other Reported Botanical Sources

In addition to the primary sources, (-)-Dihydrocarveol has been identified in a range of other
plants, including:

» Black Tea (Camellia sinensis)[4]

» Dill (Anethum graveolens)[4]

o Celery (Apium graveolens)[4]

o Rosemary (Rosmarinus officinalis)[4]
e Perilla frutescens[5][6]

e Solanum lycopersicum (Tomato)[5]
 Minthostachys mollis[7]

e Forsythia viridissima[7]

Microbial Sources

Certain microorganisms are also capable of metabolizing related terpenoid compounds to
produce dihydrocarveol. For instance, the bacterium Rhodococcus erythropolis DCL14 can
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assimilate all stereoisomers of carveol and dihydrocarveol.[8]

The following table summarizes the key natural sources of (-)-Dihydrocarveol.

Common

Family Species Plant Part Reference
Name
Lamiaceae Mentha x piperita  Peppermint Leaves [1][3]
Lamiaceae Mentha spicata Spearmint Leaves [11[3]
Lamiaceae Mentha longifolia  Horse Mint Leaves [4]
, Mentha ,
Lamiaceae o Whorled Mint Leaves [4]
verticillata
) Rosmarinus
Lamiaceae o Rosemary Leaves [4]
officinalis
Lamiaceae Perilla frutescens  Perilla Leaves [5][6]
) Minthostachys
Lamiaceae ) Mufia Leaves [7]
mollis
Apiaceae Carum carvi Caraway Seeds [1112114]
) Anethum )
Apiaceae Dill Herb [4]
graveolens
) Apium
Apiaceae Celery Leaf and Stalk [4]
graveolens
Asteraceae Artemisia juncea - - [4]
Camellia
Theaceae ) ) Black Tea Leaves [4]
sinensis
Solanum )
Solanaceae ) Tomato Fruit [5]
lycopersicum
Forsythia )
Oleaceae T Forsythia - [7]
viridissima
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Extraction Methodologies

The extraction of (-)-Dihydrocarveol from its natural sources primarily involves the isolation of
the essential oil fraction, followed by purification to separate the desired stereocisomer. The
choice of extraction method depends on the nature of the plant material and the desired purity
of the final product.

Steam Distillation

Steam distillation is the most common and commercially viable method for extracting essential
oils from aromatic plants.[9][10][11] This technique is particularly suitable for volatile and
thermally stable compounds like (-)-Dihydrocarveol.

The process involves passing steam through the plant material, which causes the volatile
essential oils to vaporize.[12][13] The mixture of steam and essential oil vapor is then cooled in
a condenser, and the resulting liquid, a mixture of water and essential oil, is collected.[13] Due
to their immiscibility, the essential oil can be easily separated from the aqueous phase
(hydrosol).[12] Studies have shown that optimizing the distillation time can significantly impact
the yield and composition of the extracted monoterpenoids.[14]

A variation of this method is hydrodistillation, where the plant material is boiled directly in water.
[15][16]

Solvent Extraction

Solvent extraction is an alternative method that is particularly useful for plant materials with a
low essential oil content or for compounds that are sensitive to high temperatures.[9] This
method involves macerating the plant material in a suitable organic solvent. The choice of
solvent is critical and depends on the polarity of the target compounds.[17]

Commonly used solvents for terpene extraction include:
e Hexane
» Ethanol

e Dichloromethane
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e Hexane:ethyl acetate mixtures[9][17]

After a period of extraction, the solvent, now containing the dissolved essential oil, is separated
from the plant material. The solvent is then evaporated under reduced pressure to yield a
concentrated extract. Further purification steps, such as liquid-liquid extraction, can be
employed to remove impurities.[9]

Purification: Chromatographic Separation

The crude essential oil obtained from either steam distillation or solvent extraction is a complex
mixture of various terpenoids and other phytochemicals. To isolate (-)-Dihydrocarveol in high
purity, chromatographic techniques are indispensable.

High-Performance Liquid Chromatography (HPLC) is a powerful tool for the separation of
isomers.[18][19] For the separation of stereoisomers like the different forms of dihydrocarveol,
chiral stationary phases are often required.[20][21] The selection of the appropriate column
chemistry (e.g., phenyl, C18) and mobile phase composition is crucial for achieving good
resolution between the isomers.[18]

Gas Chromatography (GC) is also widely used for the analysis and purification of volatile
compounds like monoterpenoids.[14]

Quantitative Data

The yield and purity of (-)-Dihydrocarveol can vary significantly based on the natural source
and the extraction and purification methods employed.

Physical and Chemical Properties of Dihydrocarveol
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Property Value Reference
Molecular Formula C10H180 [7]
Molecular Weight 154.25 g/mol [7]
Specific Gravity 0.921 - 0.928 g/cm® @ 20- 2]
25°C
Refractive Index 1.477 - 1.487 @ 20°C [2]
Flash Point 83.89 °C (183.00 °F) [2]
Vapor Pressure 0.1 mmHg @ 20°C [2]

Composition of Dihydrocarveol in Essential Qils

Plant Source Compound Percentage (%) Reference

Mentha spicata cis-dihydrocarveol 1.43 [3]

Composition of a Commercial (-)-Dihydrocarveol Isomer
Mixture

Approximate Percentage

Isomer Reference
(%)

n-dihydrocarveol 75

iso-dihydrocarveol 6

neo-dihydrocarveol 3

neoiso-dihydrocarveol 13

Experimental Protocols
Protocol for Steam Distillation of Essential Oil

This protocol is a generalized procedure for the laboratory-scale extraction of essential oils
from plant material.
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Materials:

Fresh or dried plant material (e.g., mint leaves)

Distilled water

Steam distillation apparatus (boiling flask, biomass flask, still head, condenser, receiver)
Heating mantle or hot plate

Separatory funnel

Anhydrous sodium sulfate

Procedure:

Preparation of Plant Material: Finely chop or grind the plant material to increase the surface
area for efficient extraction.[22]

Apparatus Setup: Assemble the steam distillation apparatus as per the manufacturer's
instructions.[12]

Loading the Still: Place the prepared plant material into the biomass flask. Add distilled water
to the boiling flask.

Distillation: Heat the boiling flask to generate steam. The steam will pass through the plant
material, carrying the volatile essential oils.[12]

Condensation: The steam and essential oil vapor mixture will travel to the condenser, where
it will be cooled and condensed back into a liquid.[13]

Collection: Collect the distillate, which will consist of the essential oil and the hydrosol, in the
receiver.[12]

Separation: Transfer the distillate to a separatory funnel. Allow the layers to separate. The
less dense essential oil will typically form the upper layer.
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» Drying: Drain the lower aqueous layer. Collect the essential oil and dry it over anhydrous
sodium sulfate to remove any residual water.

o Storage: Store the extracted essential oil in a tightly sealed, dark glass vial at a low
temperature to prevent degradation.

Protocol for Solvent Extraction of Terpenoids

This protocol provides a general method for the extraction of terpenoids using an organic
solvent.

Materials:

e Dried and powdered plant material

e Liquid nitrogen

e Mortar and pestle

o Extraction solvent (e.g., hexane:ethyl acetate, 85:15 v/v)[17]
e Glass vials or flasks with stoppers

o Shaker or magnetic stirrer

e Rotary evaporator

« Filtration apparatus (e.qg., filter paper, Buchner funnel)
Procedure:

o Sample Preparation: Weigh the desired amount of dried plant material. Grind the material
into a fine powder using a mortar and pestle with liquid nitrogen to prevent degradation of
volatile compounds.[17]

» Extraction: Immediately transfer the powdered plant material to a glass vial or flask. Add the
extraction solvent at a specified ratio (e.g., 50:1 mg/mL plant material/solvent).[17]
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o Agitation: Seal the container and agitate the mixture for several hours (e.g., 3-4 hours or
overnight) using a shaker or magnetic stirrer to ensure thorough extraction.[17]

« Filtration: Separate the extract from the solid plant material by filtration.

« Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to
remove the solvent and obtain the crude extract.

o Storage: Store the crude extract in a sealed vial in a cool, dark place.
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Caption: General workflow for the extraction and purification of (-)-Dihydrocarveol.

Steam Distillation Process Diagram

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5113832/
https://www.benchchem.com/product/b1210190?utm_src=pdf-body
https://www.benchchem.com/product/b1210190?utm_src=pdf-body
https://www.benchchem.com/product/b1210190?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Boiling Flask
(Water Heated to Steam)

team

2. Biomass Flask
(Plant Material)

apor Mixture

3. Condenser
(Cooling Water In/Out)

5. Separation
(Essential Oil & Hydrosol)

Essential Oil

Click to download full resolution via product page

Caption: Schematic of the steam distillation process for essential oil extraction.

Solvent Extraction and Purification Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1210190?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210190?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. foreverest.net [foreverest.net]

2. dihydrocarveol, 619-01-2 [thegoodscentscompany.com]

3. (-)-Dihydrocarveol | CAS:20549-47-7 | Manufacturer ChemFaces [chemfaces.com]
4. Page loading... [wap.guidechem.com]

5. Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2R,5R)-rel- | C10H180 | CID 443163 -
PubChem [pubchem.ncbi.nim.nih.gov]

6. Dihydrocarveol, (+-)- | CLOH180 | CID 89755 - PubChem [pubchem.ncbi.nim.nih.gov]

7. 2-Methyl-5-(1-methylethenyl)cyclohexanol | CL0H180 | CID 12072 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Metabolism of carveol and dihydrocarveol in Rhodococcus erythropolis DCL14 - PubMed
[pubmed.ncbi.nim.nih.gov]

9. iipseries.org [iipseries.org]

10. galbanum.co [galbanum.co]

11. agritech.tnau.ac.in [agritech.tnau.ac.in]

12. engineering.iastate.edu [engineering.iastate.edu]
13. longdom.org [longdom.org]

14. sonora.tamu.edu [sonora.tamu.edu]

15. opus.lib.uts.edu.au [opus.lib.uts.edu.au]

16. Extraction of essential oils by hydrodistillation of four aromatic species: Conditioning,
extraction conditions, yield and chemical composition [scielo.org.pe]

17. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nim.nih.gov]
18. files.core.ac.uk [files.core.ac.uk]

19. Separations by Shape: Molecular Shape Recognition in Liquid Chromatography - PMC
[pmc.ncbi.nlm.nih.gov]

20. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of
Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations -
PMC [pmc.ncbi.nim.nih.gov]

21. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation
- Tips & Suggestions [mtc-usa.com]

22. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://foreverest.net/products/extractives-synthetic/dihydrocarveol.html
https://www.thegoodscentscompany.com/data/rw1013231.html
https://www.chemfaces.com/natural/Dihydrocarveol-CFN91642.html
https://wap.guidechem.com/encyclopedia/dihydrocarveol-dic278897.html
https://pubchem.ncbi.nlm.nih.gov/compound/443163
https://pubchem.ncbi.nlm.nih.gov/compound/443163
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrocarveol
https://pubchem.ncbi.nlm.nih.gov/compound/neodihydrocarveol
https://pubchem.ncbi.nlm.nih.gov/compound/neodihydrocarveol
https://pubmed.ncbi.nlm.nih.gov/10832640/
https://pubmed.ncbi.nlm.nih.gov/10832640/
https://iipseries.org/assets/docupload/rsl20243A8E3D97A364B71.pdf
https://www.galbanum.co/post/exploring-extraction-techniques-in-essential-oil-production-steam-distillation-hydro-distillation
https://agritech.tnau.ac.in/horticulture/extraction_methods_natural_essential_oil.pdf
https://www.engineering.iastate.edu/brl/files/2011/10/brl_essentialoils.pdf
https://www.longdom.org/open-access-pdfs/basic-essential-oil-extraction-techniques-and-procedures-from-aromatic-plants.pdf
https://sonora.tamu.edu/files/2015/12/A-comparison-of-techniques-for-extracting-monoterpenoids-from-Juniperus-Cupressaceae-species.pdf
https://opus.lib.uts.edu.au/rest/bitstreams/1e198f82-2397-4de5-9c43-7c106180a0b4/retrieve
http://www.scielo.org.pe/scielo.php?script=sci_arttext&pid=S2077-99172024000300385
http://www.scielo.org.pe/scielo.php?script=sci_arttext&pid=S2077-99172024000300385
https://pmc.ncbi.nlm.nih.gov/articles/PMC5113832/
https://files.core.ac.uk/download/pdf/192736584.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10986420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10986420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273210/
https://www.mtc-usa.com/kb-article/aa-02316
https://www.mtc-usa.com/kb-article/aa-02316
https://m.youtube.com/watch?v=7e7LPK5tnak
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Natural sources and extraction of (-)-Dihydrocarveol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210190#natural-sources-and-extraction-of-
dihydrocarveol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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